Cas no 834869-40-8 (2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy-)

• Product name: 2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy-
• CAS No: 834869-40-8
• MF: C₇H₅ClN₂O₃S₂
• MW: 264.709197759628
• CID: 670966
• PubChem ID: 59984558

2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methoxy-
• 5-methoxy-2,1,3-benzothiadiazole-4-sulfonyl chloride
• 5-Methoxybenzo[c][1,2,5]thiadiazole-4-sulfonyl chloride
• DTXSID80733405
• 834869-40-8
• SCHEMBL4186400
• PSFZOVDYASBDRW-UHFFFAOYSA-N
• 5-Methoxy-benzo[1,2,5]thiadiazole-4-sulphonyl chloride

• Inchi： InChI=1S/C7H5ClN2O3S2/c1-13-5-3-2-4-6(10-14-9-4)7(5)15(8,11)12/h2-3H,1H3
• InChI Key： PSFZOVDYASBDRW-UHFFFAOYSA-N
• SMILES： COC1=C(C2=NSN=C2C=C1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 263.9430121g/mol
• Monoisotopic Mass: 263.9430121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų